4-(Tert-butoxy)-2,2-dimethylbutan-1-ol

• IUPAC Name: 2,2-dimethyl-4-[(2-methylpropan-2-yl)oxy]butan-1-ol
• InChI: InChI=1S/C10H22O2/c1-9(2,3)12-7-6-10(4,5)8-11/h11H,6-8H2,1-5H3
• InChI Key: IVZPUNJDVXUJON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCCC(C)(C)CO
• Molecular Formula: C10H22O2
• Molecular Weight: 174.28 g/mol

Description

4-(Tert-butoxy)-2,2-dimethylbutan-1-ol is an organic compound that features a tert-butoxy group attached to a 2,2-dimethylbutan-1-ol backbone. This compound is of interest in organic synthesis due to its unique structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Tert-butoxy)-2,2-dimethylbutan-1-ol typically involves the reaction of tert-butyl alcohol with 2,2-dimethylbutan-1-ol under acidic or basic conditions. One common method involves the use of a strong acid like sulfuric acid to catalyze the reaction, leading to the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound can be achieved through continuous flow processes. These processes offer advantages such as improved efficiency, scalability, and sustainability compared to traditional batch methods .

Chemical Reactions Analysis

Types of Reactions

4-(Tert-butoxy)-2,2-dimethylbutan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into simpler alcohols or hydrocarbons.

Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields ketones or aldehydes, while reduction can produce simpler alcohols .

Scientific Research Applications

4-(Tert-butoxy)-2,2-dimethylbutan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules.

Biology: The compound can be used in the synthesis of biologically active molecules, including pharmaceuticals.

Medicine: It serves as an intermediate in the production of drugs and other therapeutic agents.

Industry: The compound is used in the manufacture of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which 4-(Tert-butoxy)-2,2-dimethylbutan-1-ol exerts its effects involves the interaction of its functional groups with specific molecular targets. For example, the tert-butoxy group can undergo hydrolysis to release tert-butyl alcohol, which can then participate in further chemical reactions. The molecular pathways involved depend on the specific application and conditions .

Comparison with Similar Compounds

Similar Compounds

Hexa(tert-butoxy)ditungsten(III): A coordination complex of tungsten with tert-butoxy groups.

4-tert-Butoxystyrene: A compound with a tert-butoxy group attached to a styrene backbone.

Uniqueness

4-(Tert-butoxy)-2,2-dimethylbutan-1-ol is unique due to its specific structural arrangement, which imparts distinct reactivity and properties compared to other tert-butoxy-containing compounds. Its versatility in undergoing various chemical reactions makes it valuable in both research and industrial applications .